Cas no 2516-05-4 (Methylene Violet (Bernthsen))

• Product Name: Methylene Violet (Bernthsen)
• CAS No: 2516-05-4
• MF: C₁₄H₁₂N₂OS
• MW: 256.322881698608
• MDL: MFCD00005064
• CID: 84370
• PubChem ID: 24852949
• Update Time: 2025-04-18

Methylene Violet (Bernthsen) Chemical and Physical Properties

Names and Identifiers

• Methylene Violet (Bernthsen)
• C.I. 52041
• Methylene Violet
• 7-dimethylamino-phenothiazin-3-one
• Bernthsen's methylene violet
• Dimethylthionoline
• Methylene violet Bernthsen
• Methylene Violet, Bernthsen, certified, pure
• Methylene Violet, pure, Bernthsen, certified
• Methylene Violet,Bernthsen,certified
• Methylene VioletpureBernthsencertified
• Methylene violet (biological stain)
• MLS003106970
• 3H-Phenothiazin-3-one, 7-(dimethylamino)-
• BDBM81275
• cid_73024
• Methylene Violet (Bernthsen), certified by the Biological Stain Commission, Dye content >=65 %
• 7-(dimethylamino)phenothiazin-3-one
• CHEMBL1713097
• SMR001490544
• DTXSID9062481
• EINECS 219-733-4
• Y3G6PD8NRB
• 7-dimethylaminophenothiazin-3-one
• CI 52041
• AKOS024282915
• UNII-Y3G6PD8NRB
• 2516-05-4
• NSC 187694
• 7-(dimethylamino)-3-phenothiazinone
• ALJHHTHBYJROOG-UHFFFAOYSA-N
• SCHEMBL18913618
• Q27294218
• SCHEMBL343918
• MFCD00005064
• NS00045270
• Methylenviolett
• J-015843
• NSC187694
• 7-(Dimethylamino)-3H-phenothiazin-3-one
• NSC-187694
• DTXCID1037228

• MDL： MFCD00005064
• Inchi： 1S/C14H12N2OS/c1-16(2)9-3-5-11-13(7-9)18-14-8-10(17)4-6-12(14)15-11/h3-8H,1-2H3
• InChI Key： ALJHHTHBYJROOG-UHFFFAOYSA-N
• SMILES： S1C2=CC(C=CC2=NC2C=CC(=CC1=2)N(C)C)=O

Computed Properties

• Exact Mass: 256.06700
• Monoisotopic Mass: 256.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.7

Experimental Properties

• Color/Form: Dark green powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 216 °C (dec.) (lit.)
• Boiling Point: 429.6±45.0 °C at 760 mmHg
• Flash Point: 213.6±28.7 °C
• Refractive Index: 1.678 
• Solubility: Insoluble in water, soluble in ethanol
• PSA: 61.44000
• LogP: 2.82730
• Solubility: Not determined
• λmax: 580 nm
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methylene Violet (Bernthsen) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines